Cas no 69557-93-3 (3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose)

• Product Name: 3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose
• CAS No: 69557-93-3
• MF: C₁₂H₂₂O₁₀
• MW: 326.297085285187
• CID: 511842
• PubChem ID: 51351817
• Update Time: 2024-03-01

3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose Chemical and Physical Properties

Names and Identifiers

• a-L-Mannopyranose, 6-deoxy-3-O-a-D-glucopyranosyl-
• glucorhamnan
• alpha-D-Glcp-(1->3)-alpha-L-Rhap
• alpha-D-Glc-(1->3)-alpha-L-Rha
• 3-O-alpha-D-glucopyranosyl-alpha-L-rhamnopyranose
• alpha-D-glucosyl-(1->3)-alpha-L-rhamnose
• 6-deoxy-3-O-alpha-D-glucopyranosyl-alpha-L-mannopyranose
• alpha-D-glucopyranosyl-(1->3)-alpha-L-rhamnopyranose
• Epitope ID:158539
• Q27131412
• alpha-L-Mannopyranose, 6-deoxy-3-O-alpha-D-glucopyranosyl-
• 3-O-alpha-D-Glucopyranosyl-alpha-L-rhamnopyranose

• Inchi： 1S/C12H22O10/c1-3-5(14)10(9(18)11(19)20-3)22-12-8(17)7(16)6(15)4(2-13)21-12/h3-19H,2H2,1H3/t3-,4+,5-,6+,7-,8+,9+,10+,11+,12+/m0/s1
• InChI Key： QOVCLNNAYZUHEK-VUXNLZLLSA-N
• SMILES： O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H]([C@H](O)O[C@@H](C)[C@@H]1O)O

Computed Properties

• Exact Mass: 326.12129689g/mol
• Monoisotopic Mass: 326.12129689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 169

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds